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Compound of Interest

Compound Name:
N-Desethyl Chloroquine

Hydrochloride

CAS No.: 4298-11-7

Cat. No.: B586674

Get Quote

Executive Summary & Operational Directive
Immediate Action Required: N-Desethyl Chloroquine Hydrochloride (CAS: 4298-11-7) is a

pharmacologically active metabolite of chloroquine.[1] While not typically classified as a P-listed

or U-listed acute hazardous waste under federal RCRA regulations (40 CFR 261.33), it poses

significant aquatic toxicity risks (H413) and human health hazards (H302, H335).[1]

Core Disposal Directive:

Do NOT Sewer: Discharge to sanitary sewer systems is strictly prohibited due to persistence

in water treatment systems.

Primary Disposal Method: High-temperature incineration at an approved TSD (Treatment,

Storage, and Disposal) facility.[1]

Waste Stream: Segregate as "Non-RCRA Regulated Pharmaceutical/Chemical Waste"

unless mixed with hazardous solvents.[1]
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Chemical & Hazard Profile
Understanding the physicochemical properties is the first step in a self-validating safety

protocol.[1]

Property Data Operational Implication

Chemical Name
N-Desethyl Chloroquine

Hydrochloride
Labeling requirement

CAS Number 4298-11-7
Unique identifier for waste

manifests

Molecular Formula C₁₆H₂₂ClN₃[1] · HCl

Nitrogen/Chlorine content

requires scrubber-equipped

incineration

Physical State Solid (Crystalline Powder)

Risk of inhalation (dust);

requires N95/P100 or fume

hood

Solubility Soluble in water/methanol
Spills can spread rapidly if wet;

use dry cleanup methods

GHS Hazard Classification[2][3][4][5]
Acute Toxicity (Oral): Category 4 (H302) - Harmful if swallowed.[1][2][3][4]

Skin/Eye Irritation: Category 2/2A (H315, H319).[1][4]

STOT-SE: Category 3 (H335) - May cause respiratory irritation.[1]

Aquatic Hazard: Category 4 (H413) - May cause long-lasting harmful effects to aquatic life.[1]

[3]

Waste Classification Logic
To ensure compliance, you must validate the waste stream classification. This logic flow

prevents regulatory violations (e.g., misclassifying as general trash).[1]
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Waste Generation:
N-Desethyl Chloroquine HCl

Is it P-Listed or U-Listed?
(40 CFR 261.33)

Does it exhibit RCRA Characteristics?
(Ignitable, Corrosive, Reactive, Toxic)

No (Not Listed)

RCRA HAZARDOUS WASTE
(Manage per 40 CFR 262)

Yes (Unlikely)

Is it mixed with
hazardous solvents?

No

Yes

Yes (e.g., Methanol)

NON-RCRA REGULATED
CHEMICAL WASTE

No (Pure Substance)

DISPOSAL METHOD:
High-Temp Incineration

(No Sewering)

Click to download full resolution via product page

Figure 1: Regulatory classification decision tree.[1] Note that even "Non-RCRA" outcomes

mandate incineration due to aquatic toxicity.
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Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicability: Expired stock, contaminated weighing boats, solid spill debris.[1]

Containment: Place material in a chemically compatible container (High-Density

Polyethylene - HDPE or Amber Glass).

Labeling:

Affix a "Non-RCRA Waste" label.[1]

Explicitly write: "Contains N-Desethyl Chloroquine HCl - TOXIC - DO NOT TRASH."

Accumulation: Store in a satellite accumulation area (SAA) inside a secondary containment

tray. Keep container closed when not in use.

Disposal: Transfer to EHS (Environmental Health & Safety) for shipment to a licensed

incinerator.[1]

Protocol B: Liquid Waste (Solutions)
Applicability: Experimental mother liquors, HPLC effluent (if solvent-free).[1]

Segregation: Do not mix with oxidizers or strong acids.[1]

Solvent Check:

If dissolved in water/buffer:[1] Collect in "Aqueous Waste - Toxic" carboy.[1]

If dissolved in organic solvent (e.g., Methanol): Collect in "Flammable Solvent Waste"

carboy.[1] This triggers RCRA Hazardous classification (Ignitability D001).[1]

pH Adjustment: Ensure pH is between 5 and 9 to prevent container corrosion, though the

compound itself is stable.[1]

Cap & Tag: Fill container to max 90% capacity. Tag with full chemical composition (e.g., "99%

Water, 1% N-Desethyl Chloroquine").[1]
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Protocol C: Empty Containers
Scientific Rationale: Trace residues can still impact aquatic environments.[1]

Triple Rinse: Rinse the empty container three times with a solvent capable of dissolving the

residue (water or methanol).

Rinsate Disposal: Collect all rinsate as Liquid Waste (Protocol B).[1] Do not pour rinsate

down the drain.

Container Disposal: Deface the label. Once triple-rinsed, the container may be recycled or

trashed depending on local institutional policy, but treating it as solid chemical waste is the

safest "zero-doubt" approach.[1]

Spill Management Workflow
Causality: Improper cleanup of powders generates dust aerosols, leading to inhalation (H335).

[1] Wet methods are mandatory.[1]

1. Assess Volume & Risk
(Major vs Minor)

2. Don PPE
(Nitrile Gloves, Lab Coat,

Safety Glasses, N95)

3. Wet Containment
Cover with damp paper towels

(Prevent Dust)

4. Scoop & Wipe
Place debris in Haz Waste bag

5. Decontaminate
Wash surface with soap/water

Click to download full resolution via product page

Figure 2: Spill response workflow emphasizing dust suppression.

Step-by-Step Spill Cleanup:

Isolate: Evacuate non-essential personnel. Mark the area.

PPE: Wear double nitrile gloves, safety goggles, and a lab coat.[1] If the spill is >10g or

outside a fume hood, wear an N95 or P100 respirator.

Suppress Dust:Do not dry sweep. Gently cover the spill with paper towels dampened with

water or a dilute detergent solution.[1]

Collect: Scoop the wet material/towels into a sealable plastic bag or wide-mouth waste jar.
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Wash: Clean the surface with soap and water.[1][5] Collect this wash water as liquid waste.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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